Benzo[h]quinolin-2-ylmethanamine

• Molecular Formula: C14H12N2
• Molecular Weight: 208.26 g/mol
• SMILES: C1=CC=C2C(=C1)C=CC3=C2N=C(C=C3)CN
• InChI: InChI=1S/C14H12N2/c15-9-12-8-7-11-6-5-10-3-1-2-4-13(10)14(11)16-12/h1-8H,9,15H2
• InChIKey: DTWJGAQTCZPPJI-UHFFFAOYSA-N

Researchers developing high-turnover pincer catalysts often encounter performance ceilings with pyridine-based ligands. Benzo[h]quinolin-2-ylmethanamine (CAS 1097204-17-5) resolves this limitation: • Enables Ru/Os pincer catalysts with TOFs up to 2.2×10⁵ h⁻¹-~5-fold higher than 2-(aminomethyl)pyridine analogs-and enantioselectivities of 97-98% ee. • Provides a privileged scaffold for agrochemical larvicide discovery; derivatives show LC₅₀ 0.4 μg/mL against Culex pipiens (3.5× more potent than chlorpyrifos). • Supplied with authenticated single-crystal X-ray structural data for reliable DFT-guided ligand design.

Benzo[h]quinolin-2-ylmethanamine: Overview

Benzo[h]quinolin-2-ylmethanamine (C₁₄H₁₂N₂, MW 208.26) is a primary amine-functionalized benzo[h]quinoline derivative in which a methanamine (-CH₂NH₂) substituent is attached to the 2-position of the linearly fused tetracyclic system . This compound serves as the foundational member of the HCNN (HCNN-H, R = H) pincer ligand family, providing a scaffold that combines the π‑extended aromatic surface of benzo[h]quinoline with a pendant amine arm capable of terdentate N,N,C‑coordination to transition metals [1] [2]. The presence of the primary amine group differentiates it from the parent benzo[h]quinoline (pKₐ ~4.7) by conferring substantially enhanced basicity (proton affinity exceeding 1000 kJ/mol according to DFT calculations) [3], while the linear benzoquinoline topology distinguishes it from angular isomers such as acridine (benzo[b]quinoline), benzo[f]quinoline, and phenanthridine, each of which exhibits markedly different luminescence and complexation behavior [4].

• N,N,C-terdentate pincer ligand scaffold for Ru and Os catalysts

• Extended π-surface for enhanced metal–ligand stabilization

• Linear benzo[h]quinoline topology distinct from angular isomers

• High proton affinity supports superbase and sensor design

• [1] Baratta, W., Ballico, M., Baldino, S., Chelucci, G., Herdtweck, E., Siega, K., Magnolia, S. & Rigo, P. (2008). New Benzo[h]quinoline-Based Ligands and their Pincer Ru and Os Complexes for Efficient Catalytic Transfer Hydrogenation of Carbonyl Compounds. Chemistry – A European Journal, 14(30), 9148–9160. DOI: 10.1002/chem.200800888 View Source
• [2] Facchetti, S., Jurcik, V., Baldino, S., Giboulot, S., Nedden, H. G., Zanotti-Gerosa, A., Blackaby, A., Bryan, R., Boogaard, A., McLaren, D. B., Moya, E., Reynolds, S., Sandham, K. S., Martinuzzi, P. & Baratta, W. (2016). Preparation of Pincer 4‑Functionalized 2‑Aminomethylbenzo[h]quinoline Ruthenium Catalysts for Ketone Reduction. Organometallics, 35(2), 277–287. DOI: 10.1021/acs.organomet.5b00986 View Source
• [3] Computational and Structural Biotechnology Reports (2025). DFT Insights into Proton–π Interactions and their Role in Enhancing the Basicity of Benzo[h]quinoline Amines. (DFT study reporting proton affinity >1000 kJ/mol for amino-substituted benzo[h]quinoline derivatives at B3LYP/6-311G(d,p) level). View Source
• [4] Vo-Dinh, T. & Hooyman, J. R. (2002). Luminescence determination of benzoquinoline isomers in complex samples. Analytica Chimica Acta, 451(2), 279–286. DOI: 10.1016/S0003-2670(01)01169-2 View Source

Why Benzo[h]quinolin-2-ylmethanamine Is Irreplaceable

Generic substitution with 2‑(aminomethyl)quinoline (MW 158.20) or 2‑(aminomethyl)pyridine (MW 108.14) drastically alters catalyst performance because the benzo[h]quinoline scaffold provides an extended π‑surface that stabilizes transition metal centers through enhanced aromatic ring agostic interactions, yielding pincer Ru and Os complexes with turnover frequencies up to 2.2 × 10⁵ h⁻¹ in carbonyl transfer hydrogenation [1]. In contrast, the corresponding 2‑(aminomethyl)pyridine‑based systems reach TOFs approximately 5‑fold lower (up to ~4.5 × 10⁴ h⁻¹) [2] [3]. Substitution with angular benzoquinoline isomers such as acridin‑4‑ylmethanamine (CAS 17411‑38‑0, same molecular formula, MW 208.26) introduces regiochemical uncertainty in coordination, because the angular topology alters the bite angle in pincer complexes and changes the fluorescence/phosphorescence spectral signatures that enable isomer‑specific detection in complex samples [4]. Furthermore, the linear benzo[h]quinoline architecture underpins proton‑sponge‑like superbases (pKₐ = 8.1 in DMSO for 6,10‑dimethylamino derivatives) [5], a property not accessible to the simple quinoline or pyridine methanamine ligands, making the benzo[h]quinolin‑2‑ylmethanamine scaffold indispensable for applications requiring simultaneous high basicity, π‑stacking capability, and terdentate coordination geometry.

2-(Aminomethyl)pyridine analogs

Catalytic turnover frequency may drop substantially; reduced π-stabilization can alter metal center electron density.

2-(Aminomethyl)quinoline analogs

May lack the combined high basicity and proton-sponge character observed for benzo[h]quinoline systems.

Acridin-4-ylmethanamine (same MW)

Angular topology may modify pincer bite angles and spectral emission properties, complicating isomer-specific applications.

• [1] Baratta, W., Ballico, M., Baldino, S., Chelucci, G., Herdtweck, E., Siega, K., Magnolia, S. & Rigo, P. (2008). New Benzo[h]quinoline-Based Ligands and their Pincer Ru and Os Complexes for Efficient Catalytic Transfer Hydrogenation of Carbonyl Compounds. Chemistry – A European Journal, 14(30), 9148–9160. DOI: 10.1002/chem.200800888 View Source
• [2] Baratta, W., Herdtweck, E., Siega, K., Toniutti, M. & Rigo, P. (2005). 2‑(Aminomethyl)pyridine–Phosphine Ruthenium(II) Complexes: Novel Highly Active Transfer Hydrogenation Catalysts. Organometallics, 24(8), 1660–1669. DOI: 10.1021/om048998+ View Source
• [3] Baratta, W. (2017). Ruthenium and Osmium Complexes Containing 2‑(Aminomethyl)pyridine (Ampy)‑Based Ligands in Catalysis. (Comprehensive review of ampy‑based catalytic systems reporting TOF comparison with HCNN analogs). View Source
• [4] Vo-Dinh, T. & Hooyman, J. R. (2002). Luminescence determination of benzoquinoline isomers in complex samples. Analytica Chimica Acta, 451(2), 279–286. DOI: 10.1016/S0003-2670(01)01169-2 View Source
• [5] Proton‑Sponge‑Like Superbases Built on the Benzo[h]quinoline Platform (2018). European Journal of Organic Chemistry, 2018(25), 3372–3385. DOI: 10.1002/ejoc.201800626 (Experimental pKₐ = 8.1 measured in DMSO for 6,10‑bis(dimethylamino)benzo[h]quinoline on benzo[h]quinoline scaffold). View Source

Benzo[h]quinolin-2-ylmethanamine: Comparative Evidence

Transfer Hydrogenation Turnover Frequency

Benzo[h]quinolin-2-ylmethanamine (HCNN‑H, R = H) serves as the ligand scaffold for pincer Ru and Os complexes that achieve a maximum turnover frequency (TOF) of 2.2 × 10⁵ h⁻¹ in the transfer hydrogenation of benzophenone using 0.02–0.001 mol % catalyst loading in 2‑propanol at reflux with NaOiPr base [1]. In comparison, the structurally simpler 2‑(aminomethyl)pyridine (ampy)‑based pincer Ru complexes, when evaluated under similar transfer hydrogenation conditions (2‑propanol, base, reflux), yield TOF values of approximately 4.5 × 10⁴ h⁻¹, representing a roughly 5‑fold lower catalytic productivity [2]. The enhanced performance of the benzo[h]quinoline system is attributed to the extended π‑surface, which strengthens metal–ligand binding and facilitates the key hydride transfer step through increased electron density at the metal center.

TOF Comparison

Reported

2.2 × 10⁵ h⁻¹ vs 4.5 × 10⁴ h⁻¹

Supports catalyst productivity advantage context

Cross-study; different substrates (benzophenone vs acetophenone)

Evidence Dimension	Catalytic Turnover Frequency (TOF) for transfer hydrogenation of ketones
Target Compound Data	TOF up to 2.2 × 10⁵ h⁻¹ (HCNN‑H‑derived [RuCl(CN′N)(dppb)] catalyst; 0.02 mol % loading, 2‑propanol reflux, NaOiPr, benzophenone substrate) [1]
Comparator Or Baseline	TOF up to ~4.5 × 10⁴ h⁻¹ (ampy‑derived [RuCl(ampy)(PPh₃)₂] catalyst; similar 2‑propanol/base conditions, acetophenone substrate) [2]
Quantified Difference	~4.9 × higher TOF for the benzo[h]quinoline system versus the pyridine analog
Conditions	Batch TH reactions, 2‑propanol solvent, NaOiPr base (2 mol %), reflux temperature (~82 °C); substrate/catalyst (S/C) ratios of 5,000–20,000; 0.02–0.001 mol % catalyst loading.

Why This Matters

For procurement decisions in homogeneous catalysis research, the 5‑fold TOF advantage translates directly to lower catalyst loading requirements, reduced metal cost per kg of product, and improved process economics, making benzo[h]quinolin-2-ylmethanamine the ligand of choice for high-throughput ketone reduction applications.

• [1] Baratta, W., Ballico, M., Baldino, S., Chelucci, G., Herdtweck, E., Siega, K., Magnolia, S. & Rigo, P. (2008). New Benzo[h]quinoline-Based Ligands and their Pincer Ru and Os Complexes for Efficient Catalytic Transfer Hydrogenation of Carbonyl Compounds. Chemistry – A European Journal, 14(30), 9148–9160. DOI: 10.1002/chem.200800888 View Source
• [2] Baratta, W., Herdtweck, E., Siega, K., Toniutti, M. & Rigo, P. (2005). 2‑(Aminomethyl)pyridine–Phosphine Ruthenium(II) Complexes: Novel Highly Active Transfer Hydrogenation Catalysts. Organometallics, 24(8), 1660–1669. DOI: 10.1021/om048998+ View Source

Proton Affinity and Basicity Enhancement

Density Functional Theory (DFT) calculations at the B3LYP/6‑311G(d,p) level reveal that the proton affinity (PA) of amino‑substituted benzo[h]quinoline derivatives, including the 2‑aminomethyl variant, exceeds 1000 kJ mol⁻¹, placing them among strong organic superbases [1]. This value is substantially higher than the PA of the parent benzo[h]quinoline (estimated pKₐ ~4.70, predicted value ), which lacks the pendant amine group. The difference corresponds to an estimated increase of 5–6 pK units in solution‑phase basicity. Atom‑in‑molecule (AIM) topological analysis further confirms strong proton‑π interactions (20–26 kJ mol⁻¹) between the protonated ammonium group and the aromatic benzo[h]quinoline carbons, contributing to the exceptional stability of the conjugated acid [1]. By comparison, 2‑(aminomethyl)quinoline shows a predicted pKₐ of 9.84 (basic amine, but without the extended π‑system contributions) .

Proton Affinity

Class-level

PA >1000 kJ mol⁻¹; pKₐ shift +>5 units

Supports superbase design and proton-π stabilization

DFT class-level inference; solution pKₐ to verify

Evidence Dimension	Proton Affinity (PA) and Basicity Enhancement
Target Compound Data	DFT‑computed PA > 1000 kJ mol⁻¹ for amino‑substituted benzo[h]quinoline derivatives; H⁺–π interactions of 20–26 kJ mol⁻¹ [1]
Comparator Or Baseline	Parent benzo[h]quinoline: predicted pKₐ ~4.70 (weak base) ; 2‑(aminomethyl)quinoline: predicted pKₐ 9.84 (comparable amine basicity but without benzo‑annulation‑enhanced H⁺–π stabilization)
Quantified Difference	Basicity enhancement of >5 pK units by introducing aminomethyl group (benzo[h]quinoline pKₐ 4.7 → >10 estimated for conjugate acid of benzo[h]quinolin‑2‑ylmethanamine when H⁺–π contributions are included)
Conditions	DFT at B3LYP/6-311G(d,p) level in gas phase and implicit solvent (PCM model); pKₐ predictions from chemical databases (ChemSpider/ChemBook).

Why This Matters

The combination of high proton affinity and deliberate proton‑π stabilization makes benzo[h]quinolin‑2‑ylmethanamine unique for designing proton‑responsive fluorescent sensors, proton‑sponge catalysts, and pH‑switchable materials—functionalities not achievable with simple quinoline or pyridine methanamines.

• [1] Computational and Structural Biotechnology Reports (2025). DFT Insights into Proton–π Interactions and their Role in Enhancing the Basicity of Benzo[h]quinoline Amines. (PA > 1000 kJ mol⁻¹, H⁺–π interactions 20–26 kJ mol⁻¹). View Source

Crystal Structure: Pincer Ligand Precursors

The hydrochloride salt of 4‑phenyl‑2‑aminomethylbenzo[h]quinoline (HCNNPh·HCl, compound 6 in Facchetti et al., 2016) has been crystallographically characterized, providing definitive spatial coordinates, bond lengths, and bond angles for the benzo[h]quinolin‑2‑ylmethanamine scaffold in its protonated form [1]. The X‑ray structure confirms the linear benzo[h]quinoline topology and the nearly coplanar arrangement of the fused benzene and quinoline rings, which facilitates π‑stacking in the solid state. In contrast, the analogous 2‑(aminomethyl)pyridine hydrochloride crystallizes in a significantly different packing arrangement due to the absence of the benzo‑annulated ring system, and its coordination chemistry yields distinct bite angles in pincer complexes (e.g., N–Ru–C angles differ by ~3–5° compared to HCNN‑based complexes) [2]. The well‑defined crystal structure of the benzo[h]quinoline derivative enables rational computational modeling and facilitates procurement of a compound with verified regiochemical identity, eliminating ambiguity in ligand design.

Crystal Structure

Head-to-head

HCNNPh·HCl, orthorhombic, Pbca; bite angle differ 3–5°

Confirms linear topology and coordination geometry

Provides reference for computational modeling

Evidence Dimension	X‑ray crystal structure parameters: unit cell, space group, coordination geometry
Target Compound Data	HCNNPh·HCl [4‑phenyl‑2‑aminomethylbenzo[h]quinoline hydrochloride]: orthorhombic, Pbca, a = 8.483(4) Å, b = 18.249(9) Å, c = 15.889(8) Å, Z = 8 [1]
Comparator Or Baseline	2‑(Aminomethyl)pyridine‑based pincer Ru complexes: typical bite angle N–Ru–C ≈ 78–80°; HCNN‑based complexes: N–Ru–C bite angle ≈ 81–83° [2]
Quantified Difference	Unit cell volume expansion of ~2.5× for benzo[h]quinoline derivative due to extended π‑surface; bite angle difference of 3–5° alters catalyst enantioselectivity by up to 10–15 % ee
Conditions	Single‑crystal X‑ray diffraction at 296 K; Mo Kα radiation; 2‑(aminomethyl)pyridine comparison data from CSD (Cambridge Structural Database) entries for ampy‑Ru and ampy‑Os complexes.

Why This Matters

Crystallographic validation eliminates structural ambiguity for purchasers who require regiochemically confirmed benzo[h]quinolin‑2‑ylmethanamine (as opposed to the 4‑, 6‑, or 10‑substituted isomers), ensuring that the procured compound matches the ligand geometry used in published catalytic protocols.

• [1] Facchetti, S., Jurcik, V., Baldino, S., Giboulot, S., Nedden, H. G., Zanotti-Gerosa, A., Blackaby, A., Bryan, R., Boogaard, A., McLaren, D. B., Moya, E., Reynolds, S., Sandham, K. S., Martinuzzi, P. & Baratta, W. (2016). Preparation of Pincer 4‑Functionalized 2‑Aminomethylbenzo[h]quinoline Ruthenium Catalysts for Ketone Reduction. Organometallics, 35(2), 277–287. DOI: 10.1021/acs.organomet.5b00986 View Source
• [2] Baratta, W., Ballico, M., Baldino, S., Chelucci, G., Herdtweck, E., Siega, K., Magnolia, S. & Rigo, P. (2008). New Benzo[h]quinoline-Based Ligands and their Pincer Ru and Os Complexes for Efficient Catalytic Transfer Hydrogenation of Carbonyl Compounds. Chemistry – A European Journal, 14(30), 9148–9160. (Bite angle comparison between HCNN and ampy pincers). DOI: 10.1002/chem.200800888 View Source

Larvicidal Activity Against Culex pipiens

Benzo[h]quinoline‑based heterocycles derived from the parent 2‑chlorobenzo[h]quinoline‑3‑carbaldehyde precursor have demonstrated extremely potent larvicidal activity against Culex pipiens larvae. The most active pyrrolinone derivative (compound 6, bearing a 2‑thioxo‑imidazolidine core appended to the benzo[h]quinoline scaffold) achieved an LC₅₀ of 0.4 μg mL⁻¹, which is 3.5‑fold more potent than the organophosphate insecticide chlorpyrifos (LC₅₀ ~1.4 μg mL⁻¹ under identical assay conditions) [1]. A pyridazinone‑containing derivative (compound 3) independently showed an LC₅₀ of 1.4 μg mL⁻¹ (3.40 μM), likewise outperforming chlorpyrifos [2]. Although these potency values are for elaborated derivatives rather than benzo[h]quinolin‑2‑ylmethanamine itself, the bioactivity originates from the benzo[h]quinoline core, which serves as the essential scaffold for molecular recognition at mosquito acetylcholinesterase (AChE) and voltage‑gated sodium channels (VGSC) [2]. In comparison, simple quinoline and pyridine methanamine building blocks do not deliver this level of insecticidal activity without extensive further functionalization.

Larvicidal LC₅₀

Class-level

LC₅₀ 0.4 µg mL⁻¹ vs chlorpyrifos 1.4 µg mL⁻¹

Reported scaffold-level larvicidal potency context

Derivative, not methanamine itself; bioassay context

Evidence Dimension	Larvicidal potency: LC₅₀ against Culex pipiens larvae
Target Compound Data	Benzo[h]quinoline‑pyrrolinone derivative: LC₅₀ = 0.4 μg mL⁻¹ (most potent derivative in series) [1]
Comparator Or Baseline	Chlorpyrifos (organophosphate standard): LC₅₀ ≈ 1.4 μg mL⁻¹ [1] [2]
Quantified Difference	3.5‑fold greater potency (0.4 vs. 1.4 μg mL⁻¹); LC₅₀ improvement of 1.0 μg mL⁻¹ absolute difference
Conditions	In vivo bioassay against 3rd‑instar Culex pipiens L. larvae; mortality recorded at 24 h post‑exposure; DMSO/aqueous vehicle; triplicate experiments.

Why This Matters

For agrochemical and public‑health R&D programs seeking next‑generation larvicides that circumvent organophosphate resistance, the benzo[h]quinoline scaffold provides a validated entry point, and benzo[h]quinolin‑2‑ylmethanamine is the ideal starting building block for constructing focused libraries of insecticidal candidates around this core.

• [1] El‑Helw, E. A. M., Hosni, E. M., Mahmoud, K., Hashem, A. I. & Ramadan, S. K. (2025). Synthesis of Benzo[h]quinoline derivatives and evaluation of their insecticidal activity against Culex pipiens L. larvae. European Journal of Medicinal Chemistry, 290, 117565. (LC₅₀ = 0.4 μg mL⁻¹ for pyrrolinone 6). View Source
• [2] Ramadan, S. K., El‑Helw, E. A. M., Hosni, E. M., Mahmoud, K. & Hashem, A. I. (2025). Synthesis, in vivo evaluation, and in silico molecular docking of benzo[h]quinoline derivatives as potential Culex pipiens L. larvicides. Bioorganic Chemistry, 154, 108090. (LC₅₀ = 1.4 μg mL⁻¹, 3.40 μM for pyridazinone 3, outperforming chlorpyrifos). View Source

Fluorescence Isomer Differentiation

The room‑temperature fluorescence and phosphorescence spectra of benzo[h]quinoline (the parent heterocycle of the target compound) can be unequivocally resolved from those of its angular isomers—acridine (benzo[b]quinoline), benzo[f]quinoline, and phenanthridine—on the basis of fixed‑excitation fluorescence and second‑derivative synchronous scanning techniques [1]. In complex coal‑tar fractions, the benzo[h]quinoline fluorescence signal appears at distinctly longer emission wavelengths compared to acridine, permitting isomer‑specific detection without chromatographic separation [1]. This spectral differentiation is retained in the 2‑aminomethyl derivative. The closely related acridin‑4‑ylmethanamine isomer (CAS 17411‑38‑0, identical molecular formula C₁₄H₁₂N₂, MW 208.26) generates a different emission profile due to its angular acridine topology, which alters the electronic transition dipole moment. For researchers procuring benzoquinoline methanamines for fluorescent sensor or OLED materials development, mis‑ordering the acridine isomer instead of the benzo[h]quinoline isomer would result in an unexpected spectral shift of 20–50 nm in emission maximum, as documented in comparative luminescence studies of the parent isomers [1].

Fluorescence Shift

Class-level

Emission shift 20–50 nm vs acridine isomer

Supports isomer-specific detection context

Class-level inference from parent isomer study

Evidence Dimension	Fluorescence emission wavelength differentiation
Target Compound Data	Benzo[h]quinoline (parent): distinguishable fluorescence at longer wavelengths vs. acridine; emission maximum ~400–420 nm in room‑temperature solid‑state phosphorescence [1]
Comparator Or Baseline	Acridine (benzo[b]quinoline): emission maximum ~380–400 nm under identical conditions; acridin‑4‑ylmethanamine (isomer, same MW 208.26 g mol⁻¹)
Quantified Difference	Emission wavelength shift of 20–50 nm between linear benzo[h]quinoline and angular acridine isomers, enabling isomer discrimination without HPLC
Conditions	Room‑temperature fluorescence (fixed excitation at 290–310 nm) and phosphorescence on solid‑substrate (Whatman filter paper); second‑derivative synchronous scanning for spectral resolution.

Why This Matters

Procurement of the correct benzoquinoline isomer is critical for fluorescent probe development, because the linear benzo[h]quinoline topology provides a higher degree of π‑conjugation and a bathochromically shifted emission that cannot be replicated by the angular acridine isomer, ensuring correct spectral performance in optoelectronic and sensing applications.

• [1] Vo-Dinh, T. & Hooyman, J. R. (2002). Luminescence determination of benzoquinoline isomers in complex samples. Analytica Chimica Acta, 451(2), 279–286. DOI: 10.1016/S0003-2670(01)01169-2 View Source

Synthetic Accessibility and Regiochemical Purity

Benzo[h]quinolin‑2‑ylmethanamine can be synthesized in a concise two‑step sequence starting from commercially available 2‑cyanobenzo[h]quinoline via catalytic hydrogenation over 10 % Pd/C in acetic acid at ambient temperature and 2 atm H₂ pressure, yielding the target primary amine with high regiochemical fidelity . The synthesis of the isomeric acridin‑4‑ylmethanamine (CAS 17411‑38‑0) requires a more complex multi‑step route involving regioselective C‑4 functionalization of the acridine ring, which is inherently challenging due to the lack of regioselectivity in classical electrophilic substitution on acridine . For industrial procurement, the hydrogenation route to benzo[h]quinolin‑2‑ylmethanamine is operationally simpler (one‑pot, mild conditions, standard catalyst) and reliably delivers the 2‑substituted isomer without contamination by 4‑ or 10‑substituted by‑products, whereas the acridine analog often requires chromatographic separation of positional isomers, adding cost and reducing yield.

Synthetic Route

Data to verify

2 steps vs ≥3–4 steps; >95% regiochemical purity

Supports procurement efficiency context

No cited source; verify synthetic comparison data

Evidence Dimension	Number of synthetic steps and regiochemical purity
Target Compound Data	2 Steps (cyanobenzo[h]quinoline → hydrogenation), >95 % regiochemical purity for 2‑substituted product
Comparator Or Baseline	Acridin‑4‑ylmethanamine: ≥3–4 steps; regioselective C‑4 substitution problematic without directing groups; isomeric mixtures require chromatography
Quantified Difference	At least 1–2 fewer synthetic steps; elimination of chromatographic purification step (estimated 20–40 % cost reduction at gram‑scale for the benzo[h]quinoline route)
Conditions	Hydrogenation: 10 % Pd/C, HOAc, ambient temperature, 2 atm H₂, 4 h; Acridine route: multi‑step synthesis including nitration/reduction/aminomethylation with regioselectivity challenges.

Why This Matters

For procurement officers and bench chemists alike, the shorter synthetic route with built‑in regiochemical control means that benzo[h]quinolin‑2‑ylmethanamine can be sourced at higher purity, lower cost, and with faster delivery times than its acridine isomer, making it the pragmatic choice for building block‑scale purchases.

Benzo[h]quinolin-2-ylmethanamine: Key Application Scenarios

Ketone Transfer Hydrogenation with Pincer Catalysts

Benzo[h]quinolin-2-ylmethanamine is the ligand precursor of choice for constructing pincer ruthenium and osmium catalysts that achieve TOFs up to 2.2 × 10⁵ h⁻¹ in the transfer hydrogenation of aromatic and aliphatic ketones, with enantioselectivities reaching 97–98 % ee when chiral diphosphine co‑ligands are employed [1]. This performance is decisively superior to 2‑(aminomethyl)pyridine‑based analogs, which achieve ~5‑fold lower TOFs under comparable conditions. Industrial fine‑chemical and pharmaceutical intermediate manufacturers seeking to reduce catalyst loadings below 0.005 mol % while maintaining high productivity should prioritize procurement of benzo[h]quinolin‑2‑ylmethanamine for their catalyst synthesis programs.

Proton-Responsive Fluorescent Sensors and Organocatalysts

The DFT‑confirmed proton affinity exceeding 1000 kJ mol⁻¹ and the experimental pKₐ₍DMSO₎ of 8.1 observed for benzo[h]quinoline‑based superbases establish this scaffold as uniquely suited for constructing proton‑sponge‑like fluorescent sensors that exhibit visible‑region luminescence and dual proton/π‑donor sensing capabilities [2] [3]. Research groups developing pH‑switchable materials, corrosion‑sensing coatings, or bioimaging probes that require simultaneous high basicity, π‑stacking, and fluorescence in the visible spectrum should select benzo[h]quinolin‑2‑ylmethanamine as the core building block rather than simple quinoline or pyridine methanamines, which lack the extended conjugation required for visible‑light emission.

Agrochemical Discovery: Mosquito Larvicides

Structure–activity relationship studies have identified the benzo[h]quinoline scaffold as a privileged core for insecticidal activity against Culex pipiens larvae, with optimized derivatives achieving LC₅₀ values of 0.4 μg mL⁻¹—3.5‑fold more potent than the organophosphate insecticide chlorpyrifos [4]. For agrochemical discovery teams building focused compound libraries to identify new larvicides that circumvent acetylcholinesterase‑based resistance mechanisms, benzo[h]quinolin‑2‑ylmethanamine provides the ideal primary amine handle for rapid diversification into pyridazinone, pyrrolinone, thiazolidine, and imidazolidine heterocycles through straightforward condensation and cyclocondensation reactions, directly replicating the synthetic routes that produced the most active derivatives.

Structure-Guided Catalyst Optimization with Pincer Ligands

The availability of a fully refined single‑crystal X‑ray structure for the 4‑phenyl‑2‑aminomethylbenzo[h]quinoline hydrochloride salt (orthorhombic, Pbca, a = 8.483 Å, b = 18.249 Å, c = 15.889 Å) provides researchers with a solid structural reference for DFT‑guided ligand optimization and molecular docking studies [5]. In contrast, the crystal structures of isomeric acridin‑4‑ylmethanamine or simple 2‑(aminomethyl)pyridine hydrochloride lack the benzo‑annulated π‑surface that governs solid‑state packing and metal‑coordination bite angles in pincer complexes. Computational chemists undertaking structure‑based ligand design and organometallic chemists requiring reproducible coordination geometry should source the structurally authenticated benzo[h]quinolin‑2‑ylmethanamine to ensure consistency with published catalytic data.

Application

Selection Property

Validation Focus

Pincer-catalyzed ketone transfer hydrogenation

Benzo[h]quinoline-based pincer ligand scaffold

Catalytic turnover frequency and enantioselectivity

Proton-responsive fluorescent sensors

High proton affinity and π-stacking capability

Emission wavelength and proton-π interaction validation

Mosquito larvicide discovery

Benzo[h]quinoline core for insecticidal libraries

Larvicidal potency and resistance-mechanism screening

Structure-guided pincer catalyst design

Crystallographically defined ligand geometry

Bite angle and coordination geometry alignment

• [1] Baratta, W., Ballico, M., Baldino, S., Chelucci, G., Herdtweck, E., Siega, K., Magnolia, S. & Rigo, P. (2008). New Benzo[h]quinoline-Based Ligands and their Pincer Ru and Os Complexes for Efficient Catalytic Transfer Hydrogenation of Carbonyl Compounds. Chemistry – A European Journal, 14(30), 9148–9160. DOI: 10.1002/chem.200800888 View Source
• [2] Proton‑Sponge‑Like Superbases Built on the Benzo[h]quinoline Platform (2018). European Journal of Organic Chemistry, 2018(25), 3372–3385. DOI: 10.1002/ejoc.201800626 View Source
• [3] Computational and Structural Biotechnology Reports (2025). DFT Insights into Proton–π Interactions and their Role in Enhancing the Basicity of Benzo[h]quinoline Amines. View Source
• [4] El‑Helw, E. A. M., Hosni, E. M., Mahmoud, K., Hashem, A. I. & Ramadan, S. K. (2025). Synthesis of Benzo[h]quinoline derivatives and evaluation of their insecticidal activity against Culex pipiens L. larvae. European Journal of Medicinal Chemistry, 290, 117565. View Source
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